2-((5,6-dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(2-hydroxyethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Antimicrobial Activity
One of the primary scientific research applications of compounds similar to 2-((5,6-dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(2-hydroxyethyl)acetamide involves their synthesis and evaluation for antimicrobial activity. A study presented the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings, demonstrating significant antibacterial and antifungal activities (A. Hossan et al., 2012). These compounds were synthesized using citrazinic acid as a starting material, and their antimicrobial efficacy was comparable to reference drugs like streptomycin and fusidic acid.
Radiochemical Synthesis for PET Imaging
Another application involves the radiosynthesis of specific ligands for imaging purposes. For instance, the synthesis of [18F]PBR111, a selective radioligand targeting the translocator protein (18 kDa), utilized a novel series of phenylpyrazolo[1,5-a]pyrimidineacetamides, highlighting the compound's potential in positron emission tomography (PET) imaging (F. Dollé et al., 2008). This study underscores the relevance of such compounds in neuroimaging and the investigation of neuroinflammatory processes.
Evaluation as Anticonvulsant Agents
Compounds structurally related to 2-((5,6-dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(2-hydroxyethyl)acetamide have also been explored for their potential anticonvulsant properties. A study focused on the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, evaluating them as anticonvulsant agents through both in vitro docking studies and in vivo evaluations (H. Severina et al., 2020). The compounds exhibited moderate anticonvulsant activity, offering insights into their potential therapeutic applications.
Antitumor Activity Assessment
Furthermore, the synthesis and antitumor activity assessment of new heterocyclic compounds incorporating thieno[2,3-d]pyrimidine and related moieties have been a significant area of research. These compounds have been synthesized and evaluated for their potential antitumor activities, showing promising results against various cancer cell lines (H. Hafez & Abdel-Rhman B. A. El-Gazzar, 2017). The exploration of these compounds highlights the ongoing efforts to identify new therapeutic agents for cancer treatment.
properties
IUPAC Name |
2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(2-hydroxyethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3S2/c1-11-12(2)26-16-15(11)17(24)21(13-6-4-3-5-7-13)18(20-16)25-10-14(23)19-8-9-22/h3-7,22H,8-10H2,1-2H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYPXIUKCRCIQHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)NCCO)C3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.